Cas no 91813-42-2 (2-Methyloxazolo5,4-bpyridine)

• Product Name: 2-Methyloxazolo5,4-bpyridine
• CAS No: 91813-42-2
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD13175745
• CID: 1057026
• PubChem ID: 13260645
• Update Time: 2025-05-19

2-Methyloxazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyloxazolo[5,4-b]pyridine
• 2-(2-methyl)oxazolo<5,4-b>pyridine
• 2-methyl-1-oxa-3-aza-cyclopenta[a]naphthalene
• 2-methylisoxazolo[5,4-b]pyridine
• 2-methyl-naphth[2,1-d]oxazole
• 2-Methyl-naphth<2,1-d>oxazol
• 2-methyl-naphtho[2,1-d]oxazole
• 2-Methyl-oxazolo[5,4-b]pyridin
• 2-methyloxazolo<4,5-a>naphthalene
• 2-methyloxazolo<5,4-b>pyridine
• 2-methyl[1,3]oxazolo[5,4-b]pyridine
• 2-methyl-[1,3]oxazolo[5,4-b]pyridine
• 2-methyloxazolopyridine
• VFTDYERUQVBMLH-UHFFFAOYSA-
• 2-methyl-oxazolo[5,4-b]pyridine
• FCH919973
• SY018740
• AX8280883
• Y4700
• InChI=1/C7H6N2O/c1-5-9-6-3-2-4-8-7(6)10-5/h2-4H,1H3
• CS-11389
• MFCD13175745
• J-510074
• 91813-42-2
• 2-Methyloxazolo[5 pound not4-b]pyridine
• AC1641
• A904440
• FT-0685546
• DTXSID20919504
• Oxazolo[5,4-b]pyridine, 2-methyl-
• AKOS006240041
• SCHEMBL2667239
• DA-17651
• 2-Methyloxazolo5,4-bpyridine

• MDL： MFCD13175745
• Inchi： 1S/C7H6N2O/c1-5-9-6-3-2-4-8-7(6)10-5/h2-4H,1H3
• InChI Key： VFTDYERUQVBMLH-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=CC=CN=C12

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.4

Experimental Properties

• Density: 1.23
• Boiling Point: 214.3℃ at 760 mmHg
• Flash Point: 85.78℃
• Refractive Index: 1.602
• PSA: 38.92000
• LogP: 1.53120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on 2-Methyloxazolo5,4-bpyridine

2-Methyloxazolo[5,4-b]pyridine: A Comprehensive Overview

The compound 2-Methyloxazolo[5,4-b]pyridine (CAS No. 91813-42-2) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxazolopyridines, which are known for their unique electronic properties and structural versatility. The oxazolo[5,4-b]pyridine framework is particularly interesting due to its ability to act as a building block for more complex molecular architectures. The presence of the methyl group at the 2-position introduces additional functionalization possibilities, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of oxazolopyridines in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored the use of 2-Methyloxazolo[5,4-b]pyridine as a precursor for synthesizing organic semiconductors with tailored electronic properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound can exhibit high charge carrier mobility, making them suitable for applications in thin-film transistors and organic light-emitting diodes (OLEDs). The methyl substitution at the 2-position was found to significantly influence the electronic structure, enhancing the material's performance in these devices.

The synthesis of 2-Methyloxazolo[5,4-b]pyridine typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the condensation of an appropriate aldehyde with a pyridine derivative in the presence of an amine catalyst. This method has been optimized in recent years to improve yield and purity. For example, a 2023 paper in *Journal of Organic Chemistry* reported a novel catalytic system that enables the efficient synthesis of this compound under mild conditions. The use of microwave-assisted synthesis has also been explored, offering a faster and more sustainable route to this compound.

In terms of structural characterization, 2-Methyloxazolo[5,4-b]pyridine has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into its molecular geometry and intermolecular interactions. The compound exhibits a planar structure with significant conjugation across the oxazole and pyridine rings, which contributes to its unique electronic properties. Computational studies using density functional theory (DFT) have further elucidated its electronic structure, revealing that the methyl group at the 2-position induces a slight distortion in the aromatic system, which can be exploited for tuning its reactivity.

Beyond its role as a precursor for advanced materials, 2-Methyloxazolo[5,4-b]pyridine has also shown promise in medicinal chemistry. Its ability to act as a ligand in metal complexes has led to its investigation as a potential anti-cancer agent. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that metal complexes derived from this compound exhibit selective cytotoxicity against cancer cells while showing low toxicity towards normal cells. The methyl substitution was found to enhance the stability and bioavailability of these complexes, making them strong candidates for further preclinical testing.

The application of oxazolopyridines in catalysis is another area that has garnered significant attention. Researchers have explored their use as ligands in transition metal catalysts for various organic transformations. For example, a 2023 report in *Nature Catalysis* highlighted the use of 2-Methyloxazolo[5,4-b]pyridine-based ligands in asymmetric hydrogenation reactions. These ligands were found to significantly improve the enantioselectivity and turnover numbers of the catalysts, making them highly effective for industrial-scale production of chiral compounds.

In conclusion, CAS No. 91813-42-2, or 2-Methyloxazolo[5,4-b]pyridine, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functionalization potential make it an invaluable tool for researchers working in materials science, medicinal chemistry, and catalysis. As ongoing research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.